1-(5-chloro-2-methylphenyl)-3-(4-((4-(3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl)-1H-imidazol-1-yl)methyl)phenyl)urea

• IUPAC Name: 1-(5-chloro-2-methylphenyl)-3-[4-[[4-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]imidazol-1-yl]methyl]phenyl]urea
• InChI: InChI=1S/C26H20ClFN6O2/c1-16-2-7-19(27)12-22(16)31-26(35)30-21-10-3-17(4-11-21)13-34-14-23(29-15-34)25-32-24(33-36-25)18-5-8-20(28)9-6-18/h2-12,14-15H,13H2,1H3,(H2,30,31,35)
• InChI Key: LKJOUTPOSWZZJC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)Cl)NC(=O)NC2=CC=C(C=C2)CN3C=C(N=C3)C4=NC(=NO4)C5=CC=C(C=C5)F
• Molecular Formula: C26H20ClFN6O2
• Molecular Weight: 502.9 g/mol

Description

1-(5-chloro-2-methylphenyl)-3-(4-((4-(3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl)-1H-imidazol-1-yl)methyl)phenyl)urea is a useful research compound. Its molecular formula is C26H20ClFN6O2 and its molecular weight is 502.93. The purity is usually 95%.
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Scientific Research Applications

Antifungal Activity

Compounds with structures similar to the specified chemical, particularly those involving 1,3,4-oxadiazole and imidazole units, have been studied for their antifungal properties. For instance, derivatives of N(1)- and N(3)-(4-fluorophenyl) ureas have shown fungitoxic action against fungi like A. niger and F. oxyporum, indicating their potential in addressing fungal infections (Mishra, Singh, & Wahab, 2000).

Antioxidant Activity

Research into the antioxidant activities of 1,3,4-oxadiazole derivatives, including those that feature urea components, revealed that some compounds exhibit notable antioxidant effects. This suggests their utility in combating oxidative stress, which is implicated in various diseases (George, Sabitha, Kumar, & Ravi, 2010).

Anticancer Activity

Novel 2,5-disubstituted-1,3,4-oxadiazole derivatives bearing the urea moiety have been synthesized and evaluated for their monoamine oxidase inhibitory activity, with certain compounds showing significant inhibition. This research avenue opens up possibilities for the development of new therapeutic agents targeting neurological disorders and potentially cancer, given the role of monoamine oxidase in cell proliferation (Tok et al., 2021).

Optical Properties

The synthesis and characterization of 1,3,4-oxadiazole derivatives containing an imidazole unit have been explored, with findings on their crystal structure and optical behavior. These compounds exhibit unique UV-visible absorption and fluorescence emission characteristics, suggesting applications in materials science, especially in the development of novel photoluminescent materials (Yan, Pan, & Song, 2010).

Rheology and Gelation

Research has also delved into the rheological and morphological properties of hydrogels formed by certain urea derivatives, indicating their potential in materials science for creating tunable physical properties in gel-based systems (Lloyd & Steed, 2011).